Cas no 1801174-49-1 (3-(4-Fluorophenyl)-2-hydroxy-3-methylbutanoic acid)

• Product Name: 3-(4-Fluorophenyl)-2-hydroxy-3-methylbutanoic acid
• CAS No: 1801174-49-1
• MF: C₁₁H₁₃FO₃
• MW: 212.217527151108
• CID: 6101740
• PubChem ID: 118209460
• Update Time: 2025-10-11

3-(4-Fluorophenyl)-2-hydroxy-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-fluorophenyl)-2-hydroxy-3-methylbutanoic acid
• SCHEMBL16877212
• 1801174-49-1
• EN300-1821732
• 3-(4-Fluorophenyl)-2-hydroxy-3-methylbutanoic acid

• Inchi： 1S/C11H13FO3/c1-11(2,9(13)10(14)15)7-3-5-8(12)6-4-7/h3-6,9,13H,1-2H3,(H,14,15)
• InChI Key： HEUBAKUNVOOYKA-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(C)(C)C(C(=O)O)O

Computed Properties

• Exact Mass: 212.08487243g/mol
• Monoisotopic Mass: 212.08487243g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 57.5Ų

Additional information on 3-(4-Fluorophenyl)-2-hydroxy-3-methylbutanoic acid

Introduction to 3-(4-Fluorophenyl)-2-hydroxy-3-methylbutanoic acid (CAS No. 1801174-49-1)

3-(4-Fluorophenyl)-2-hydroxy-3-methylbutanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1801174-49-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to a class of molecules characterized by a unique structural framework, which includes a fluoro-substituted aromatic ring and a hydroxylated branched-chain carboxylic acid moiety. The presence of these functional groups imparts distinct chemical properties, making it a valuable candidate for various synthetic applications and biological investigations.

The molecular structure of 3-(4-Fluorophenyl)-2-hydroxy-3-methylbutanoic acid consists of a phenyl ring substituted with a fluorine atom at the para position, connected to a butanoic acid backbone that is hydroxylated at the second carbon and methylated at the third carbon. This specific arrangement of atoms contributes to its reactivity and potential biological activity. The fluorine atom, in particular, is known to enhance metabolic stability and binding affinity in many pharmacological compounds, which suggests that this derivative may exhibit promising properties in drug design.

In recent years, there has been growing interest in the development of novel compounds with fluorinated aromatic rings due to their ability to modulate enzyme activity and receptor interactions. Research has demonstrated that fluorine substitution can significantly alter the pharmacokinetic profiles of molecules, often leading to improved bioavailability and reduced degradation. The hydroxy group in 3-(4-Fluorophenyl)-2-hydroxy-3-methylbutanoic acid further enhances its potential as a building block for more complex molecules, as it can participate in hydrogen bonding interactions and influence solubility characteristics.

One of the most compelling aspects of this compound is its utility as an intermediate in the synthesis of more sophisticated pharmaceutical agents. For instance, researchers have explored its use in the development of kinase inhibitors, where the fluoro-substituted phenyl ring can interact with key residues in the active site of target enzymes. Additionally, the hydroxylated carboxylic acid moiety can serve as a point for further functionalization, allowing chemists to tailor the properties of their final product.

The CAS No. 1801174-49-1 provides a unique identifier for this compound, ensuring clarity and consistency in scientific literature and patent filings. This standardized numbering system is essential for researchers who need to reference specific chemical entities accurately. The compound's identity is further reinforced by its systematic IUPAC name, which precisely describes its structural features.

Recent studies have begun to uncover the potential therapeutic applications of derivatives similar to 3-(4-Fluorophenyl)-2-hydroxy-3-methylbutanoic acid. For example, researchers have investigated its role in modulating inflammatory pathways by interacting with cyclooxygenase enzymes or peroxisome proliferator-activated receptors. The fluoro substituent's ability to enhance binding affinity has been particularly noteworthy in these investigations.

Another area of interest has been the compound's potential as an agrochemical intermediate. Fluorinated compounds are increasingly being explored for their herbicidal and pesticidal properties due to their stability and efficacy. The structural features of 3-(4-Fluorophenyl)-2-hydroxy-3-methylbutanoic acid make it a promising candidate for further development in this field.

The synthesis of this compound typically involves multi-step organic reactions, starting from commercially available precursors such as 4-fluorobenzaldehyde or 4-fluorophenol. Key steps include Grignard reactions or aldol condensations to establish the butanoic acid backbone, followed by hydroxylation and methylation at appropriate positions. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it more accessible for industrial applications.

In terms of handling and storage, 3-(4-Fluorophenyl)-2-hydroxy-3-methylbutanoic acid should be kept under inert conditions to prevent degradation. It is typically stored at room temperature in a dry environment, away from direct sunlight and moisture sources. Proper safety protocols must be followed when working with this compound, including the use of personal protective equipment (PPE) such as gloves and goggles.

The chemical reactivity of 3-(4-Fluorophenyl)-2-hydroxy-3-methylbutanoic acid allows it to participate in various transformations that are useful for drug discovery efforts. For example, its carboxylic acid group can be esterified or amidified to create derivatives with different solubility profiles or biological activities. The fluoro-substituted phenyl ring can also undergo nucleophilic aromatic substitution reactions if conditions are carefully controlled.

Computational studies have played an increasingly important role in understanding the behavior of this compound both in vitro and in silico. Molecular modeling techniques can predict how it interacts with biological targets such as enzymes or receptors, providing valuable insights before experimental validation is conducted.

The growing body of research surrounding 3-(4-Fluorophenyl)-2-hydroxy-3-methylbutanoic acid underscores its significance as a versatile chemical entity with broad applications across multiple disciplines. As synthetic chemistry continues to evolve, new methods for producing and modifying this compound will likely emerge, further expanding its utility.